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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503 Get Quote

Technical Support Center: SBI-115 Dissolution in
DMSO
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling of hygroscopic dimethyl sulfoxide (DMSO)

for the dissolution of SBI-115.

Frequently Asked Questions (FAQs)
Q1: What is SBI-115 and what is its primary mechanism of action?

A1: SBI-115 is an experimental drug that functions as a potent and selective antagonist for the

G protein-coupled bile acid receptor 1 (GPBAR1), also known as TGR5.[1][2] By inhibiting

TGR5, SBI-115 can decrease intracellular cyclic adenosine monophosphate (cAMP) levels,

which in turn can inhibit the proliferation of certain cell types, such as cystic cholangiocytes.[3]

[4][5][6][7]

Q2: What is the solubility of SBI-115 in DMSO?

A2: SBI-115 is soluble in DMSO.[4] However, the reported solubility varies between suppliers.

It is crucial to use fresh, anhydrous (water-free) DMSO, as its hygroscopic nature means it

readily absorbs moisture, which can significantly reduce the solubility of SBI-115.[3]

Quantitative Solubility Data for SBI-115 in DMSO

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1681503?utm_src=pdf-interest
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.caymanchem.com/product/39168/sbi-115
https://en.wikipedia.org/wiki/SBI-115
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.selleckchem.com/products/sbi-115.html
https://www.axonmedchem.com/4374-sbi-115
https://www.targetmol.com/compound/sbi-115
https://www.medchemexpress.com/SBI-115.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605412/
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.axonmedchem.com/4374-sbi-115
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.selleckchem.com/products/sbi-115.html
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

Selleck Chemicals 68 199.54

Recommends using

fresh DMSO as

moisture absorption

reduces solubility.[3]

TargetMol 150 440.17
Sonication is

recommended.[5]

Sigma-Aldrich 2 Not Specified
States "clear" solution

at this concentration.

Q3: Why is it critical to use anhydrous DMSO for dissolving SBI-115?

A3: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[8]

[9][10] This absorbed water can significantly decrease the solubility of many organic

compounds, including SBI-115.[3][11] Using "wet" or old DMSO can lead to incomplete

dissolution, precipitation of the compound, and inaccurate concentration calculations in your

experiments.

Q4: How should I store DMSO to maintain its anhydrous state?

A4: To prevent moisture absorption, DMSO should be stored in a tightly sealed container in a

cool, dry, and well-ventilated place, away from sources of ignition.[8][12][13][14] For long-term

storage and to maintain its quality, storing under an inert gas like nitrogen or argon is

recommended.[8] It is also advisable to aliquot the DMSO into smaller, single-use vials to

minimize repeated exposure of the main stock to atmospheric moisture.

Troubleshooting Guide: SBI-115 Dissolution Issues
Problem: My SBI-115 is not fully dissolving in DMSO, or it precipitated out of solution.

This is a common issue often related to the quality of the DMSO used. Follow these

troubleshooting steps to ensure successful dissolution.
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Verification Steps

Corrective Actions

Incomplete Dissolution or Precipitation of SBI-115

Verify DMSO Quality
(Anhydrous & Fresh?)

Check SBI-115 Concentration
(Within solubility limits?)

Yes

Use Fresh, Anhydrous DMSO

No

Adjust Concentration or Volume

No

Apply Gentle Heating or Sonication

Yes

Dry Existing DMSO Stock

SBI-115 Fully Dissolved Issue Persists
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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